Cas no 129472-15-7 (Benzoic acid,4-chloro-, diphenylsilylene ester (9CI))

• Product Name: Benzoic acid,4-chloro-, diphenylsilylene ester (9CI)
• CAS No: 129472-15-7
• MF: C₂₆H₁₈Cl₂O₄Si
• MW: 493.410226345062
• CID: 162372
• PubChem ID: 3075969
• Update Time: 2025-04-19

Benzoic acid,4-chloro-, diphenylsilylene ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-chloro-, diphenylsilylene ester (9CI)
• 2-[(2-carboxy-5-chlorophenyl)-diphenylsilyl]-4-chlorobenzoic acid
• DTXSID00156177
• Diphenylsilylene 4-chlorobenzoate
• 129472-15-7
• Benzoic acid, 4-chloro-, diphenylsilylene ester
• BRN 4768364

• Inchi： 1S/C26H18Cl2O4Si/c27-17-11-13-21(25(29)30)23(15-17)33(19-7-3-1-4-8-19,20-9-5-2-6-10-20)24-16-18(28)12-14-22(24)26(31)32/h1-16H,(H,29,30)(H,31,32)
• InChI Key： GBQTWAWVQUDERK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=C(C=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 492.03524
• Monoisotopic Mass: 492.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 633.9°Cat760mmHg
• Flash Point: 337.2°C
• Refractive Index: 1.686
• PSA: 74.6
• LogP: 3.76720